N-(5-chloro-2-pyridinyl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C12H8ClF3N2O3S/c13-8-1-6-11(17-7-8)18-22(19,20)10-4-2-9(3-5-10)21-12(14,15)16/h1-7H,(H,17,18)
• InChI Key: DCEVVQYEMKYUCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(F)(F)F)S(=O)(=O)NC2=NC=C(C=C2)Cl
• Molecular Formula: C12H8ClF3N2O3S
• Molecular Weight: 352.72 g/mol

Description

N-(5-chloro-2-pyridinyl)-4-(trifluoromethoxy)benzenesulfonamide, commonly known as TFB, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. TFB is a sulfonamide-based compound that has been found to exhibit a range of biological activities, including anti-inflammatory and anti-tumor effects. In

Mechanism of Action

The exact mechanism of action of TFB is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes and signaling pathways. TFB has been found to inhibit the activity of histone deacetylases (HDACs), which play a key role in regulating gene expression. By inhibiting HDACs, TFB can alter the expression of genes involved in cell growth and survival, leading to the inhibition of cancer cell growth. Additionally, TFB has been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
TFB has been found to exhibit a range of biochemical and physiological effects, including anti-tumor, anti-inflammatory, and immunomodulatory effects. In cancer cells, TFB has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. Additionally, TFB has been found to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. TFB has also been shown to modulate the activity of immune cells, such as T cells and dendritic cells, leading to enhanced immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFB is its potent anti-tumor and anti-inflammatory effects, making it a potential candidate for the treatment of cancer and inflammatory diseases. Additionally, TFB has been found to exhibit low toxicity, making it a relatively safe compound to use in lab experiments. However, one of the limitations of TFB is its relatively low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to fully understand the long-term effects of TFB on human health.

Future Directions

There are several future directions for the study of TFB. One potential area of research is the development of TFB-based therapies for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of TFB and its effects on gene expression and signaling pathways. Finally, the development of more efficient synthesis methods for TFB could help to make it more readily available for use in lab experiments and potential therapeutic applications.

Scientific Research Applications

TFB has been extensively studied for its potential therapeutic applications, particularly in the fields of oncology and immunology. In cancer research, TFB has been found to exhibit potent anti-tumor effects by inhibiting the growth and proliferation of cancer cells. Additionally, TFB has been shown to suppress the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.